Cas no 1342595-82-7 (2-Amino-2-methyl-4-(1h-1,2,4-triazol-1-yl)pentanamide)

• Product Name: 2-Amino-2-methyl-4-(1h-1,2,4-triazol-1-yl)pentanamide
• CAS No: 1342595-82-7
• MF: C₈H₁₅N₅O
• MW: 197.237600564957
• MDL: MFCD20397761
• CID: 5603164
• PubChem ID: 64705081
• Update Time: 2025-07-18

2-Amino-2-methyl-4-(1h-1,2,4-triazol-1-yl)pentanamide Chemical and Physical Properties

Names and Identifiers

• EN300-1123393
• AKOS014032331
• 1342595-82-7
• CS-0276816
• 2-Amino-2-methyl-4-(1h-1,2,4-triazol-1-yl)pentanamide
• 1H-1,2,4-Triazole-1-butanamide, α-amino-α,γ-dimethyl-

• MDL： MFCD20397761
• Inchi： 1S/C8H15N5O/c1-6(13-5-11-4-12-13)3-8(2,10)7(9)14/h4-6H,3,10H2,1-2H3,(H2,9,14)
• InChI Key： AANURHVRSRHQPR-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CC(C)N1C=NC=N1)N)N

Computed Properties

• Exact Mass: 197.12766012g/mol
• Monoisotopic Mass: 197.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 99.8Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 430.0±55.0 °C(Predicted)
• pka: 15.76±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-2-methyl-4-(1h-1,2,4-triazol-1-yl)pentanamide

Professional Introduction to 2-Amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)pentanamide (CAS No. 1342595-82-7)

2-Amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)pentanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 1342595-82-7, represents a structurally complex molecule with potential applications in drug discovery and medicinal chemistry. Its unique chemical framework, featuring an amide group, a methyl-substituted pentane backbone, and an integrated 1H-1,2,4-triazole moiety, positions it as a candidate for further exploration in synthetic methodologies and biological evaluations.

The molecular structure of 2-Amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)pentanamide encompasses several key functional groups that contribute to its chemical reactivity and potential biological activity. The amide functionality is a cornerstone in the design of bioactive molecules, often serving as a pharmacophore in drug candidates. The presence of a methyl group at the second carbon of the pentane chain introduces steric hindrance, which can influence the compound's solubility and metabolic stability. Additionally, the 1H-1,2,4-triazole ring is a heterocyclic system known for its versatility in medicinal chemistry due to its ability to engage in hydrogen bonding and metal coordination interactions.

In recent years, there has been growing interest in heterocyclic compounds as scaffolds for developing novel therapeutic agents. The 1H-1,2,4-triazole moiety, in particular, has been extensively studied for its role in modulating various biological pathways. For instance, triazole derivatives have demonstrated efficacy as antifungal agents by inhibiting fungal cell wall synthesis. Furthermore, the amide bond's incorporation into drug molecules often enhances their bioavailability and binding affinity to biological targets. The combination of these features in 2-Amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)pentanamide suggests that it may exhibit promising pharmacological properties.

From a synthetic perspective, 2-Amino-2-methyl-4-(1H-1,2,4-triazol-1-yl)pentanamide presents an intriguing challenge due to its complex architecture. The synthesis of this compound would likely involve multi-step organic transformations, including condensation reactions to form the amide linkage and cyclocondensation processes to introduce the triazole ring. Advances in catalytic methods and asymmetric synthesis could facilitate the construction of such molecules with high enantioselectivity and yield. The development of efficient synthetic routes would not only enhance accessibility but also enable structural modifications for optimizing biological activity.

Current research trends indicate that there is a heightened focus on developing small molecule inhibitors targeting protein-protein interactions (PPIs). The unique structural features of 2-Amino-2-methyl-4-(1H-1,2,4-triazol-1-y)pentanamide, particularly the triazole ring and amide moiety, make it a potential candidate for disrupting PPIs associated with diseases such as cancer and inflammation. Computational modeling and high-throughput screening techniques are being employed to identify molecules that can modulate these interactions effectively. The compound's ability to engage with biological targets through multiple binding modes could provide a competitive edge in drug design.

The pharmacokinetic properties of 2-Amino-2-methyl-4-(1H-1,2,4-triazol-y)pentanamide are also critical considerations in its development as a therapeutic agent. Factors such as solubility, permeability across biological membranes (P-glycoprotein), and metabolic stability play pivotal roles in determining its efficacy and safety profile. Preclinical studies would be essential to evaluate these parameters and assess potential side effects. Techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are instrumental in characterizing the compound's physicochemical properties.

In conclusion, 2-Amino--methyl--(y)-pentanamide (CAS No.: 1342595--82--7) represents a structurally sophisticated molecule with potential applications in pharmaceutical research and development. Its unique combination of functional groups positions it as a promising candidate for further exploration in medicinal chemistry. As synthetic methodologies continue to evolve, this compound could serve as a valuable tool for designing novel therapeutics targeting various diseases. Ongoing research efforts are expected to uncover new insights into its biological activity, synthetic pathways, and pharmacokinetic behavior, paving the way for future clinical applications.